2-(benzo[d]thiazol-2-ylthio)-N-((5-(furan-2-yl)isoxazol-3-yl)methyl)acetamide

• IUPAC Name: 2-(1,3-benzothiazol-2-ylsulfanyl)-N-[[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl]acetamide
• InChI: InChI=1S/C17H13N3O3S2/c21-16(10-24-17-19-12-4-1-2-6-15(12)25-17)18-9-11-8-14(23-20-11)13-5-3-7-22-13/h1-8H,9-10H2,(H,18,21)
• InChI Key: XHHFUHACBJMSKW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)SCC(=O)NCC3=NOC(=C3)C4=CC=CO4
• Molecular Formula: C17H13N3O3S2
• Molecular Weight: 371.4 g/mol
• CAS No.: 1207023-77-5

Description

2-(benzo[d]thiazol-2-ylthio)-N-((5-(furan-2-yl)isoxazol-3-yl)methyl)acetamide, also known as BITFM, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties.

Scientific Research Applications

Synthesis and Biological Activity

The compound of interest, due to its structural complexity, is related to various research areas, including the synthesis of heterocyclic compounds and their biological activities. For instance, the synthesis of heterocyclic compounds using thioureido-acetamides as starting materials highlights the chemical versatility and potential for generating diverse biological activities through cascade reactions, contributing significantly to medicinal chemistry (Schmeyers & Kaupp, 2002).

Antimicrobial and Anticancer Properties

Compounds structurally related to 2-(benzo[d]thiazol-2-ylthio)-N-((5-(furan-2-yl)isoxazol-3-yl)methyl)acetamide have been synthesized and evaluated for their antimicrobial activities. For example, N-(benzo[d]thiazol-2-yl)-2-(4-substituted-1H-1,2,3-triazol-1-yl)acetamides demonstrated promising antimicrobial activities against various gram-positive and gram-negative bacterial strains, showcasing the compound's potential as a lead for developing new antimicrobial agents (Rezki, 2016). Additionally, benzimidazole–thiazole derivatives have shown anticancer activities, indicating the potential utility of such compounds in cancer research (Nofal et al., 2014).

Mechanism of Action

Target of Action

The primary target of this compound is Protein Tyrosine Phosphatase 1B (PTP1B) . PTP1B plays a key role as a negative regulator in insulin and leptin signaling pathways, making it an attractive target for anti-diabetic drug discovery .

Mode of Action

The compound interacts with PTP1B, inhibiting its activity . This inhibition results in enhanced insulin and leptin signaling, which can help to regulate glucose homeostasis and energy balance .

Biochemical Pathways

The inhibition of PTP1B affects the insulin and leptin signaling pathways . Enhanced insulin signaling can lead to improved glucose uptake and metabolism, while enhanced leptin signaling can lead to decreased food intake and increased energy expenditure .

Pharmacokinetics

The compound has been shown to exhibit good anti-hyperglycemic efficacy in streptozotocin-induced diabetic wistar rats , suggesting that it has suitable pharmacokinetic properties for in vivo efficacy.

Result of Action

The result of the compound’s action is improved glucose homeostasis and energy balance . This is achieved through enhanced insulin and leptin signaling, leading to improved glucose uptake and metabolism, decreased food intake, and increased energy expenditure .